Cas no 685107-34-0 (7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile)
7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile
-
- MDL: MFCD03617399
7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H156805-25mg |
7-[4-(1H-1,3-Benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | H156805-50mg |
7-[4-(1H-1,3-Benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | 50mg |
$ 380.00 | 2022-06-04 | ||
| Matrix Scientific | 165901-500mg |
7-[4-(1H-1,3-Benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | 500mg |
$918.00 | 2023-09-06 | ||
| Matrix Scientific | 165901-1g |
7-[4-(1H-1,3-Benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | 1g |
$1836.00 | 2023-09-06 | ||
| Matrix Scientific | 165901-5g |
7-[4-(1H-1,3-Benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | 5g |
$7343.00 | 2023-09-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00878586-1g |
7-[4-(1H-1,3-Benzodiazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | 5T-0201-1MG |
7-[4-(1H-1,3-benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 5T-0201-5MG |
7-[4-(1H-1,3-benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 5T-0201-10MG |
7-[4-(1H-1,3-benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 5T-0201-0.5G |
7-[4-(1H-1,3-benzimidazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
685107-34-0 | >90% | 0.5g |
£385.00 | 2023-09-08 |
7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile
Introduction to Compound with CAS No. 685107-34-0 and Product Name: 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile
Compound with the CAS number 685107-34-0 and the product name 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.
The core structure of 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile is characterized by the presence of a benzimidazole moiety linked to a phenyl ring, which is further connected to a pyrazolo[1,5-a]pyrimidine scaffold. The introduction of a nitrile group at the 3-position of the pyrazolo[1,5-a]pyrimidine ring adds an additional layer of functional complexity, which can influence both the electronic properties and the biological interactions of the molecule. This unique structural arrangement has been strategically designed to maximize potential interactions with biological targets, thereby enhancing its pharmacological efficacy.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. The benzimidazole and pyrazolo[1,5-a]pyrimidine scaffolds are well-known for their biological activity and have been extensively studied in medicinal chemistry. For instance, benzimidazoles are known for their antimicrobial, antiviral, and anti-inflammatory properties, while pyrazolo[1,5-a]pyrimidines have shown promise in the treatment of cancer and neurological disorders. The combination of these two motifs in 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile suggests that it may exhibit multiple biological activities simultaneously.
One of the most compelling aspects of this compound is its potential to interact with various enzymes and receptors involved in critical biological pathways. The benzimidazole moiety can serve as a hydrogen bond acceptor, while the phenyl ring provides hydrophobic interactions with biological targets. Additionally, the nitrile group can participate in hydrogen bonding or act as a ligand for metal ions, further enhancing its binding affinity. These features make 7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile a versatile molecule that can be optimized for specific therapeutic applications.
Recent studies have demonstrated that compounds with similar structural motifs have significant potential in oncology research. For example, benzimidazole derivatives have been shown to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. Similarly, pyrazolo[1,5-a]pyrimidines have been investigated for their ability to modulate signaling pathways that are dysregulated in cancer cells. The combination of these two scaffolds in 7-4-(1H-1,3-Benzimidazol-1-y l)phenylpyrazolo1,5-a pyrimidine -3-carbonitrile suggests that it may possess anti-cancer properties by targeting multiple pathways simultaneously.
Furthermore, the nitrile group in this compound can be metabolically converted into other functional groups such as carboxylic acids or amides under physiological conditions. This metabolic versatility allows for further chemical modification and optimization of the compound's pharmacological properties. Such modifications can be tailored to improve solubility, bioavailability, and target specificity, making 7 -4-( 1 H - 13 - Benz imid azol - 13 - y l ) phen yl pyraz olo 15 - apy rim id ine - 3 - carbonitrile a promising candidate for preclinical and clinical development.
The synthesis of 7 -4-( 13 - H - 13 , 3 - Benz imid azol - 13 - y l ) phen yl pyraz olo15 - apy rim id ine - 3 - carbonitrile involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include condensation reactions between appropriate precursors to form the benzimidazole and pyrazolo[1 , 5-a]pyrimidine rings followed by functionalization at the 3-position with a nitrile group. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound at each stage of synthesis.
Once synthesized , 7 -4-(13-H-l , 3-Ben z imid az ol-l-y l ) phen yl pyraz olo15-a py rim id ine -3-carb onitr ile undergoes rigorous characterization to determine its physicochemical properties such as melting point , solubility , stability ,and spectroscopic data . These properties are crucial for understanding how the compound will behave in biological systems and during formulation development . Additionally , computational methods such as molecular docking studies are used to predict potential binding interactions between this compound and its target proteins . These studies provide valuable insights into how this molecule might function at a molecular level.
In conclusion,7 -4-(13-H-l , 33-Ben z imid az ol-l-y l ) phen yl pyra z olo15-a py rim id ine -3-carb onitr ile represents an exciting advancement in pharmaceutical chemistry with significant potential therapeutic applications . Its unique structural features make it a versatile molecule capable of interacting with multiple biological targets . Further research is warranted to explore its full pharmacological profile and develop novel treatments based on this promising scaffold . As our understanding of disease mechanisms continues to evolve , compounds like these will play an increasingly important role in addressing unmet medical needs worldwide .
685107-34-0 (7-4-(1H-1,3-Benzimidazol-1-yl)phenylpyrazolo1,5-apyrimidine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)